Cas no 2171994-09-3 (4-(3-chlorophenyl)-1-ethylpyrrolidine-3-carboxylic acid)

• Product Name: 4-(3-chlorophenyl)-1-ethylpyrrolidine-3-carboxylic acid
• CAS No: 2171994-09-3
• MF: C₁₃H₁₆ClNO₂
• MW: 253.724642753601
• CID: 6599268
• PubChem ID: 165744923
• Update Time: 2025-05-20

4-(3-chlorophenyl)-1-ethylpyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-(3-chlorophenyl)-1-ethylpyrrolidine-3-carboxylic acid
• EN300-1455014
• 2171994-09-3

• Inchi： 1S/C13H16ClNO2/c1-2-15-7-11(12(8-15)13(16)17)9-4-3-5-10(14)6-9/h3-6,11-12H,2,7-8H2,1H3,(H,16,17)
• InChI Key： AAGIWKQGXZYYDP-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)C1CN(CC)CC1C(=O)O

Computed Properties

• Exact Mass: 253.0869564g/mol
• Monoisotopic Mass: 253.0869564g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 40.5Ų

Additional information on 4-(3-chlorophenyl)-1-ethylpyrrolidine-3-carboxylic acid

4-(3-chlorophenyl)-1-ethylpyrrolidine-3-carboxylic acid: A Comprehensive Overview

4-(3-chlorophenyl)-1-ethylpyrrolidine-3-carboxylic acid, identified by the CAS registry number CAS No. 2171994-09-3, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a pyrrolidine ring with a chlorophenyl group and an ethyl substituent, making it a versatile molecule for various applications.

The molecular structure of 4-(3-chlorophenyl)-1-ethylpyrrolidine-3-carboxylic acid consists of a five-membered pyrrolidine ring, which is a saturated heterocyclic compound containing one nitrogen atom. The pyrrolidine ring is substituted at the 4-position with a 3-chlorophenyl group, providing aromatic stability and potential for further functionalization. Additionally, the 1-position of the ring is substituted with an ethyl group, enhancing the molecule's hydrophobicity and potentially influencing its solubility properties. The carboxylic acid group at the 3-position introduces acidity and can participate in hydrogen bonding, which is crucial for its interactions in biological systems.

Recent studies have highlighted the potential of 4-(3-chlorophenyl)-1-ethylpyrrolidine-3-carboxylic acid in drug discovery and development. Its structure suggests that it could serve as a lead compound for designing bioactive molecules targeting various therapeutic areas, such as central nervous system disorders or inflammation. The presence of the chlorophenyl group may contribute to modulating the molecule's pharmacokinetic properties, including absorption, distribution, metabolism, and excretion (ADME), which are critical factors in drug design.

In terms of synthesis, 4-(3-chlorophenyl)-1-ethylpyrrolidine-3-carboxylic acid can be prepared through various routes, including nucleophilic substitution or cycloaddition reactions. Researchers have explored efficient methods to optimize the synthesis process, ensuring high yields and purity. These advancements in synthetic chemistry have made it easier to produce this compound for further studies and applications.

The biological activity of 4-(3-chlorophenyl)-1-ethylpyrrolidine-3-carboxylic acid has been investigated in recent years. Preclinical studies suggest that this compound exhibits promising activity against certain enzymes or receptors associated with diseases such as cancer or neurodegenerative disorders. For instance, its ability to inhibit specific kinases or modulate ion channels has been reported in scientific literature.

In addition to its pharmacological applications, 4-(3-chlorophenyl)-1-ethylpyrrolidine-3-carboxylic acid has shown potential in materials science. Its unique structure allows it to act as a building block for constructing more complex molecules or materials with tailored properties. For example, it can be used as a precursor for synthesizing polymers or nanoparticles with specific functionalities.

The development of green chemistry approaches has also influenced the production and use of 4-(3-chlorophenyl)-1-ethylpyrrolidine-3-carboxylic acid. Researchers are increasingly focusing on sustainable methods to synthesize this compound, reducing environmental impact while maintaining high standards of quality and safety.

In conclusion, 4-(3-chlorophenyl)-1-ethylpyrrolidine-3-carboxylic acid, with its CAS number CAS No. 2171994-09-3, represents a valuable compound in contemporary chemical research. Its diverse applications span across drug discovery, materials science, and synthetic chemistry, making it a subject of ongoing interest for scientists worldwide.